Cas no 5257-96-5 (Propanedioic acid, (1-methylethoxy)-, dimethyl ester)

Propanedioic acid, (1-methylethoxy)-, dimethyl ester structure
5257-96-5 structure
Product Name:Propanedioic acid, (1-methylethoxy)-, dimethyl ester
CAS No:5257-96-5
MF:C8H14O5
MW:190.193763256073
CID:359298
PubChem ID:71365582
Update Time:2025-04-19

Propanedioic acid, (1-methylethoxy)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid, (1-methylethoxy)-, dimethyl ester
    • dimethyl 2-propan-2-yloxypropanedioate
    • Dimethyl [(propan-2-yl)oxy]propanedioate
    • 5257-96-5
    • DTXSID30788985
    • SCHEMBL20399902
    • Inchi: 1S/C8H14O5/c1-5(2)13-6(7(9)11-3)8(10)12-4/h5-6H,1-4H3
    • InChI Key: AGRGUOKWCUZXTJ-UHFFFAOYSA-N
    • SMILES: O(C(C(=O)OC)C(=O)OC)C(C)C

Computed Properties

  • Exact Mass: 190.08412
  • Monoisotopic Mass: 190.08412354g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 61.8Ų

Experimental Properties

  • PSA: 61.83
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